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Compound of Interest

Compound Name:
Tetramethyl-d12-ammonium

bromide

Cat. No.: B1355228 Get Quote

In-Depth Technical Guide: Tetramethyl-d12-
ammonium bromide
This guide provides essential information regarding the molecular properties of Tetramethyl-
d12-ammonium bromide, a deuterated quaternary ammonium salt. It is intended for

researchers, scientists, and professionals in the field of drug development and other scientific

disciplines where isotopic labeling is utilized.

Core Molecular Data
The fundamental molecular characteristics of Tetramethyl-d12-ammonium bromide are

summarized in the table below. This data is critical for a variety of experimental calculations,

including stoichiometry, solution preparation, and spectroscopic analysis.

Property Value

Chemical Formula C₄D₁₂BrN

Molecular Weight 166.12 g/mol [1][2]

Detailed Molecular Weight Calculation
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The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. For Tetramethyl-d12-ammonium bromide, this calculation involves the

atomic masses of carbon, deuterium (a stable isotope of hydrogen), nitrogen, and bromine.

The chemical formula, (CD₃)₄N⁺Br⁻, indicates the presence of:

Four Carbon (C) atoms

Twelve Deuterium (D) atoms

One Nitrogen (N) atom

One Bromine (Br) atom

The standard atomic weights of these elements are:

Carbon (C): Approximately 12.011 u[3]

Deuterium (D): Approximately 2.014 u[4][5]

Nitrogen (N): Approximately 14.007 u[6][7]

Bromine (Br): Approximately 79.904 u

The molecular weight is calculated as follows:

(4 × 12.011) + (12 × 2.014) + (1 × 14.007) + (1 × 79.904) = 166.123 g/mol

This calculated value is consistent with the experimentally determined and commonly cited

molecular weight of 166.12 g/mol .[1][2]

Logical Relationship of Components
The structure of Tetramethyl-d12-ammonium bromide consists of a central nitrogen atom

bonded to four deuterated methyl groups, forming a quaternary ammonium cation. This cation

is ionically bonded to a bromide anion.
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Logical Structure of Tetramethyl-d12-ammonium bromide

Tetramethyl-d12-ammonium Cation

Nitrogen (N+)

Methyl-d3 (CD3)

Covalent Bond

Bromide (Br-)

Ionic Bond

Click to download full resolution via product page

Caption: Relationship between the cationic and anionic components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1355228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

